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Compound of Interest

Compound Name: Acephenanthrylene

Cat. No.: B1206934

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the health and safety information
currently available for acephenanthrylene. A critical point of clarification is the frequent
confusion between acephenanthrylene (C16H10, CAS 201-06-9) and the more extensively
studied benz[e]lacephenanthrylene (C20H12, CAS 205-99-2), also known as
benzo[b]fluoranthene. Due to a significant lack of specific toxicological data for
acephenanthrylene, this guide incorporates safety information for benz[e]Jacephenanthrylene
and general principles for handling polycyclic aromatic hydrocarbons (PAHS) to provide a
precautionary approach to safe handling and use. This document summarizes known physical
and chemical properties, presents available toxicological data in tabular format, outlines
general experimental protocols for handling carcinogenic and toxic chemicals, and visualizes
the typical metabolic pathway for PAHSs.

Compound Identification and Physicochemical
Properties

Acephenanthrylene is a tetracyclic polycyclic aromatic hydrocarbon.[1] It is crucial to
distinguish it from benz[e]acephenanthrylene, a five-ring PAH.[2][3] The latter is often the
subject of toxicological studies due to its presence in environmental pollutants like coal tar and
coke oven emissions.[4]
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Table 1: Physicochemical Properties of Acephenanthrylene and Benz[e]lacephenanthrylene

Benz[e]acephenanthrylene

Property Acephenanthrylene

(Benzo[b]fluoranthene)
CAS Number 201-06-9[5][6] 205-99-2[3][41[7]
Molecular Formula C16H10[5][6] C20H212[2][3][7]
Molecular Weight 202.25 g/mol [5][6] 252.31 g/mol [7]
Appearance Data not available Off-white to tan powder
Melting Point Data not available 168 °C[8][9]
Boiling Point Data not available 481 °C[8][9]
Solubility Low water solubility expected Low water solubility[3]

Octanol/Water Partition )
o 4.477 (Calculated)[10] Data not available
Coefficient (logPoct/wat)

Toxicological Data and Hazard Classification

Specific quantitative toxicity data for acephenanthrylene (CAS 201-06-9) is largely unavailable
in public databases.[5] Therefore, the hazard classification for the structurally related and more
studied benz[e]acephenanthrylene should be considered as a precautionary measure.

Table 2: GHS Hazard Classification for Benz[e]acephenanthrylene

Hazard Class Hazard Statement

Carcinogenicity H350: May cause cancer[11]

Hazardous to the aquatic environment, long- H410: Very toxic to aquatic life with long lasting
term hazard effects

Data is for benz[e]lacephenanthrylene (CAS 205-99-2) and should be used as a surrogate for
assessing the potential hazards of acephenanthrylene until specific data becomes available.

Table 3: Available Quantitative Toxicity Data for Benz[e]acephenanthrylene
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Data Type Value Species Reference
Oral Slope Factor 1.2 E+0 (mg/kg-day)-1  Not specified OEHHA 2009[4]
) o 1.1 E-4 (u g/cubic N
Inhalation Unit Risk Not specified OEHHA 2009[4]
meter)-1

No Significant Risk

0.096 p g/da Not specified Proposition 65[4
Level (NSRL) - Oral Hgiday P P [4]

Experimental Protocols for Safe Handling

Given the presumed carcinogenicity based on data for related PAHs, acephenanthrylene
should be handled with extreme caution in a laboratory setting. The following is a general
protocol for handling potent compounds.

Experimental Workflow for Handling Acephenanthrylene
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General Workflow for Handling Potent Compounds

Preparation

Review SDS and
Conduct Risk Assessment

l

Don Appropriate PPE:
- Nitrile Gloves
- Lab Coat
- Safety Goggles

:

Prepare Certified
Chemical Fume Hood

Handling

Weigh Compound in
Vented Balance Enclosure
or Fume Hood

l

Dissolve/Dilute in
Fume Hood

Cleanup and Disposal

Decontaminate Surfaces
with Appropriate Solvent

l

Dispose of Contaminated
Waste in Labeled
Hazardous Waste Container

l

Remove and Dispose of
Contaminated PPE
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Generalized Metabolic Activation Pathway of PAHs

Parent PAH
(e.g., Acephenanthrylene)

CYP450

PAH Epoxide

Epoxide Hydrolase

PAH Diol

PAH Diol Epoxide

(Ultimate Carcinogen)

DNA Adducts

Mutations and
Cancer Initiation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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